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Compound of Interest

Compound Name: SHS4121705

Cat. No.: B3025871

For researchers, scientists, and drug development professionals working with the mitochondrial
uncoupling agent SHS4121705, a thorough understanding of safety protocols and handling
procedures is paramount. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe and effective use of
this compound in the laboratory.

Personal Protective Equipment (PPE)

When handling SHS4121705, it is crucial to utilize appropriate personal protective equipment
to minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE based on the Safety Data Sheet (SDS).
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Body Part Recommended Protection Specifications
Safety glasses with side- )
_ _ Must comply with EN166 (EU)
Eyes/Face shields or chemical safety
or NIOSH (US) standards.
goggles.
Material to be selected based
] ] ] ] on the specific solvent being
Chemical-resistant, impervious
Hands used. Consult glove

gloves.

manufacturer's compatibility

charts.

Skin and Body

Laboratory coat, long-sleeved

clothing.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

A NIOSH-approved respirator
may be required for operations
with the potential for aerosol

generation.

Operational Plan: From Receipt to Disposal

A systematic approach to handling SHS4121705 is critical for laboratory safety and

experimental integrity. The following workflow outlines the key steps from receiving the

compound to its final disposal.
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Figure 1: Experimental Workflow for Handling SHS4121705
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Caption: This diagram outlines the procedural steps for safely handling SHS4121705 in a
laboratory setting.

Detailed Experimental Protocols

1. Receiving and Inspection:

o Upon receipt, visually inspect the package for any signs of damage or leakage.

 Verify that the product name, CAS number (2379550-82-8), and quantity match the order.
o Wear appropriate PPE (gloves and lab coat) during inspection.

2. Storage:

» Store the compound in a tightly sealed container.

e As recommended, store SHS4121705 at -20°C for long-term stability.

3. Preparation for Use:

o Before handling, ensure you are in a well-ventilated area, preferably within a chemical fume
hood.

e Don all required PPE as outlined in the table above.

o To prevent inhalation of the powder, carefully weigh the required amount in an enclosure or a
fume hood.

o For reconstitution, use an appropriate solvent as determined by the experimental protocol.
SHS4121705 is soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide
(DMF).

4. Experimental Procedure:

o Conduct all experimental work involving SHS4121705 within a designated area, ideally a
chemical fume hood, to minimize inhalation exposure.
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» Avoid contact with skin and eyes. In case of accidental contact, immediately flush the
affected area with copious amounts of water for at least 15 minutes and seek medical
attention.

¢ Prevent the formation of dust and aerosols.

Disposal Plan

Proper disposal of SHS4121705 and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

¢ Unused Compound: Dispose of the unused compound as hazardous chemical waste. Do not
dispose of it down the drain or in the regular trash.

o Contaminated Materials: All disposable labware (e.g., pipette tips, centrifuge tubes), gloves,
and absorbent materials that have come into contact with SHS4121705 should be collected
in a designated, sealed hazardous waste container.

o Waste Labeling: Clearly label all waste containers with the contents, including the name
"SHS4121705" and the appropriate hazard warnings.

« Institutional Guidelines: Follow all local, state, and federal regulations, as well as your
institution's specific guidelines for hazardous waste disposal. Contact your institution's
Environmental Health and Safety (EHS) department for specific procedures.

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
SHS4121705]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b302587 1#personal-protective-equipment-for-
handling-shs4121705]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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